Cas no 1261774-67-7 (C-(4-Chloro-2'-(trifluoromethyl)biphenyl-2-yl)-methylamine)

• Product Name: C-(4-Chloro-2'-(trifluoromethyl)biphenyl-2-yl)-methylamine
• CAS No: 1261774-67-7
• MF: C₁₄H₁₁ClF₃N
• MW: 285.692053079605
• CID: 4995007
• Update Time: 2025-10-29

C-(4-Chloro-2'-(trifluoromethyl)biphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(4-Chloro-2'-(trifluoromethyl)biphenyl-2-yl)-methylamine

• Inchi： 1S/C14H11ClF3N/c15-10-5-6-11(9(7-10)8-19)12-3-1-2-4-13(12)14(16,17)18/h1-7H,8,19H2
• InChI Key： DRUGIQDDKAIQFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 3.9
• Topological Polar Surface Area: 26

Additional information on C-(4-Chloro-2'-(trifluoromethyl)biphenyl-2-yl)-methylamine

CAS No. 1261774-67-7: C-(4-Chloro-2'-(trifluoromethyl)biphenyl-2-yl)-methylamine

C-(4-Chloro-2'-(trifluoromethyl)biphenyl-2-yl)-methylamine is a highly specialized organic compound with the CAS registry number 1261774-67-7. This compound belongs to the class of amines and features a unique biphenyl structure with specific substituents that confer it with distinctive chemical properties. The molecule consists of a biphenyl ring system, where one ring is substituted with a chlorine atom at the 4-position, and the other ring bears a trifluoromethyl group at the 2'-position. Additionally, the compound contains a methylamine group attached to the 2-position of the biphenyl system.

The synthesis of C-(4-Chloro-2'-(trifluoromethyl)biphenyl-2-yl)-methylamine involves advanced organic chemistry techniques, including coupling reactions and nucleophilic substitutions. The presence of electron-withdrawing groups such as chlorine and trifluoromethyl significantly influences the electronic properties of the molecule, making it highly reactive in certain chemical environments. This compound has been studied for its potential applications in pharmaceutical chemistry, where its unique structure could serve as a scaffold for drug development.

Recent research has highlighted the importance of biphenyl derivatives in medicinal chemistry due to their ability to modulate protein-protein interactions (PPIs). C-(4-Chloro-2'-(trifluoromethyl)biphenyl-2-yl)-methylamine has been explored as a potential modulator of PPIs, which are critical in various cellular processes and disease pathways. The trifluoromethyl group, known for its strong electron-withdrawing effect, enhances the molecule's ability to interact with specific protein targets, making it a promising candidate for therapeutic interventions.

In addition to its medicinal applications, this compound has also been investigated in materials science for its potential use in organic electronics. The biphenyl core provides structural rigidity, while the substituents influence electronic conductivity and stability. Studies have shown that C-(4-Chloro-2'-(trifluoromethyl)biphenyl-2-yl)-methylamine exhibits favorable charge transport properties, making it a candidate for advanced electronic materials.

The synthesis and characterization of C-(4-Chloro-2'-(trifluoromethyl)biphenyl-2-yl)-methylamine have been detailed in recent scientific publications, emphasizing its stability and reactivity under various conditions. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity. These studies underscore the importance of precise synthetic methods in producing high-quality compounds for downstream applications.

Furthermore, computational studies have been conducted to predict the biological activity of C-(4-Chloro-2'-(trifluoromethyl)biphenyl-2-yl)-methylamine. Molecular docking simulations have revealed potential binding affinities with key therapeutic targets, suggesting its role in inhibiting or activating specific enzymes or receptors. These findings have paved the way for further experimental validation and preclinical testing.

In conclusion, C-(4-Chloro-2'-(trifluoromethyl)biphenyl-2-yl)-methylamine (CAS No. 1261774-67-7) is a versatile compound with significant potential in both medicinal and materials science domains. Its unique structure, combined with recent advancements in synthetic and computational chemistry, positions it as a valuable tool for developing innovative solutions across various industries.